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Compound Name: YM-53601

Cat. No.: B7852655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YM-53601 is a potent and selective inhibitor of squalene synthase, a critical enzyme in the

cholesterol biosynthesis pathway.[1][2] By targeting this enzyme, YM-53601 effectively blocks

the conversion of farnesyl pyrophosphate to squalene, the first committed step in sterol

biosynthesis. This mechanism of action makes YM-53601 a valuable tool for studying

cholesterol metabolism and for investigating its potential as a therapeutic agent in

hypercholesterolemia and other lipid-related disorders. These application notes provide

detailed protocols for the preparation and use of YM-53601 in a cell culture setting, with a

specific focus on the human hepatoma cell line, HepG2, a well-established model for studying

liver function and lipid metabolism.[3][4][5]

Chemical Properties and Solubility
A summary of the key chemical properties and solubility information for YM-53601 is presented

in the table below. This data is essential for the accurate preparation of stock solutions and

subsequent dilutions for cell culture experiments.
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Property Value Reference

Molecular Formula C₂₁H₂₁FN₂O · HCl Cayman Chemical

Molecular Weight 372.9 g/mol Cayman Chemical

Appearance Crystalline solid Cayman Chemical

Solubility (DMSO) ≥ 100 mg/mL MedChemExpress

Solubility (Ethanol) ~2 mg/mL Cayman Chemical

Storage (Powder) -20°C Cayman Chemical

Storage (in DMSO)
-20°C (up to 1 month) or -80°C

(up to 6 months)
[6]

Signaling Pathway
YM-53601 inhibits squalene synthase, a key enzyme in the cholesterol biosynthesis pathway.

The diagram below illustrates the position of squalene synthase in this pathway and the effect

of YM-53601 inhibition.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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